Cas no 2034336-82-6 (N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}cyclopropanecarboxamide)

• Product Name: N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}cyclopropanecarboxamide
• CAS No: 2034336-82-6
• MF: C₁₆H₂₀N₄O
• MW: 284.356203079224
• CID: 5350021
• Update Time: 2025-11-02

N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)cyclopropanecarboxamide
• N-[2-(3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]cyclopropanecarboxamide
• N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}cyclopropanecarboxamide

• Inchi： 1S/C16H20N4O/c1-11-14(8-10-18-16(21)13-6-7-13)12(2)20(19-11)15-5-3-4-9-17-15/h3-5,9,13H,6-8,10H2,1-2H3,(H,18,21)
• InChI Key： CBFAELAJBKEQRS-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NCCC1C(C)=NN(C2C=CC=CN=2)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 371
• XLogP3: 2
• Topological Polar Surface Area: 59.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}cyclopropanecarboxamide

N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}cyclopropanecarboxamide (CAS No. 2034336-82-6): A Comprehensive Overview

N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}cyclopropanecarboxamide (CAS No. 2034336-82-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, combines a pyrazole core with a pyridine substituent and a cyclopropanecarboxamide moiety. Its structural complexity and potential applications make it a subject of interest for researchers exploring novel bioactive molecules.

The molecular formula of N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}cyclopropanecarboxamide reflects its hybrid nature, merging heterocyclic and carboxamide functionalities. This combination is often sought after in drug discovery due to its ability to interact with biological targets. Researchers have noted its potential in modulating specific enzymatic pathways, though detailed pharmacological studies are still underway. The presence of the pyridine ring enhances its solubility and binding affinity, while the cyclopropane group contributes to its metabolic stability.

In recent years, the demand for pyrazole and pyridine-based compounds has surged, driven by their versatility in medicinal chemistry. N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}cyclopropanecarboxamide aligns with this trend, offering a scaffold for designing inhibitors or modulators of biological processes. Its synthesis typically involves multi-step organic reactions, including condensation and cyclization, to achieve high purity and yield. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its structure and purity.

One of the key areas of interest for this compound is its potential role in addressing neurodegenerative diseases, a hot topic in contemporary research. Preliminary studies suggest that derivatives of N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}cyclopropanecarboxamide may interact with proteins implicated in conditions like Alzheimer's and Parkinson's diseases. This aligns with the growing focus on small-molecule therapeutics for neurological disorders, a field that has seen increased investment and public attention.

Another notable application of N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}cyclopropanecarboxamide lies in its use as a chemical probe in biological research. Scientists utilize such compounds to study protein-ligand interactions and signal transduction pathways. The compound's structural features make it a candidate for probing specific receptors or enzymes, contributing to the broader understanding of cellular mechanisms. This aligns with the rising interest in precision medicine and targeted therapies, which dominate current biomedical discussions.

The market for heterocyclic compounds like N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}cyclopropanecarboxamide is expanding, driven by their utility in drug development and material science. Suppliers and manufacturers are increasingly listing such compounds in their catalogs, catering to academic and industrial researchers. The compound's CAS No. 2034336-82-6 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. Quality control measures, including chromatographic analysis and spectroscopic validation, are critical to maintaining its standards.

Environmental and safety considerations are also paramount when handling N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}cyclopropanecarboxamide. While it is not classified as hazardous under standard regulations, proper laboratory practices, such as the use of personal protective equipment (PPE) and fume hoods, are recommended. Researchers are advised to consult material safety data sheets (MSDS) for specific handling guidelines, reflecting the broader emphasis on laboratory safety and sustainable chemistry.

In summary, N-{2-[3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethyl}cyclopropanecarboxamide (CAS No. 2034336-82-6) represents a promising compound with diverse applications in pharmaceutical and chemical research. Its unique structure, potential therapeutic relevance, and utility as a research tool underscore its value in modern science. As the demand for innovative small-molecule compounds grows, this compound is poised to play a significant role in advancing both basic and applied research.